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Compound of Interest

2-(Dimethylamino)ethyl
Compound Name:
methacrylate

Cat. No.: B052456

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Dimethylamino)ethyl methacrylate (DMAEMA). It is intended
for researchers, scientists, and professionals in drug development to ensure the safe handling
and management of this chemical.

Chemical Identifier:

o Name: 2-(Dimethylamino)ethyl methacrylate

o Synonyms: DMAEMA, N,N-Dimethylaminoethyl methacrylate[1][2]
e CAS Number: 2867-47-2[1][2]

Health Hazard Information

2-(Dimethylamino)ethyl methacrylate is classified as a hazardous chemical.[1] It is harmful if
swallowed or in contact with skin, causes skin irritation, and may cause an allergic skin
reaction.[1][2] It can also cause serious eye irritation.[1][2] Inhalation of vapors may be fatal.[1]

Physical and Chemical Properties
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Property Value Source
Clear, colorless to light-yellow

Appearance o [2][3]
liquid

Odor Rotten-egg like [2]

Boiling Point 76 °C @ 13.00mm Hg [4]

Freezing/Melting Point

0°C

[4]

Specific Gravity 0.9330 g/cm3 [4]
Flash Point 68 °C (closed cup) [3]
Molecular Weight 157.21 g/mol [3114]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling DMAEMA.

PPE Category

Specification

Rationale

Eye Protection

Safety glasses and chemical
goggles if splashing is
possible.[4]

Protects against splashes that
can cause serious eye
irritation.[1][2]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1][4]

Prevents skin irritation and
absorption.[1] May cause an

allergic skin reaction.[1][2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
full-facepiece airline respirator

in positive pressure mode with

emergency escape provisions.

[4]

Protects against inhalation of

vapors which can be fatal.[1]

Operational Plan: Step-by-Step Handling Procedure

1. Pre-Operational Checks:
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o Ensure safety showers and eyewash stations are readily accessible and operational.[1]

 Verify that the work area is well-ventilated, using local exhaust ventilation to keep airborne
concentrations below permissible exposure limits.[4]

 Inspect all PPE for integrity before use.

o Review the Safety Data Sheet (SDS) for any new information.

2. Handling Procedure:

e Work in a designated area, such as a chemical fume hood.

» Avoid contact with skin, eyes, and clothing.[2] Do not breathe mist or vapors.[1][5]
e Ground and bond containers when transferring material to prevent static discharge.[1]
e Use only non-sparking tools.[1]

o Keep the container tightly closed when not in use.[1]

e Do not eat, drink, or smoke in the handling area.[1][5][6]

3. Post-Handling Procedure:

e Wash hands and any exposed skin thoroughly after handling.[1][6]

* Remove and wash contaminated clothing before reuse.[5][6]

e Clean the work area and any equipment used.

o Store DMAEMA in a cool, dry, and well-ventilated place, away from heat, sparks, and open
flames.[1][2] It should be kept refrigerated (below 4°C/39°F).[4]

Emergency Procedures
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Emergency Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Get medical attention.

[4]

Flush skin with plenty of water for at least 15
Skin Contact minutes while removing contaminated clothing

and shoes. Get medical attention.[4]

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation o S )
respiration. If breathing is difficult, give oxygen.

Get immediate medical attention.[2][4]

Do NOT induce vomiting. If conscious and alert,
Ingestion rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical attention.[4]

Absorb the spill with inert material (e.g.,
Spil vermiculite, sand, or earth), then place itin a
pi . : .
suitable container for disposal.[4] Use proper

personal protective equipment.[4]

Use water, dry chemical, chemical foam, or
e alcohol-resistant foam to extinguish.[4] Wear a
ire
self-contained breathing apparatus and full

protective gear.[4]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4]

» Waste Segregation: Collect waste DMAEMA and contaminated materials in a separate,
labeled, and sealed container.
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o Container Requirements: Use containers that are compatible with the chemical. Keep

containers tightly closed.

» Disposal Method: Dispose of contents/container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][5] Do not let this chemical enter

the environment.[1]

Workflow for Safe Handling of 2-
(Dimethylamino)ethyl Methacrylate
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Caption: Workflow for the safe handling of DMAEMA from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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